C.I. Acid orange 67
C.I. Acid orange 67
Brand Name:
Vulcanchem
CAS No.:
12220-06-3
VCID:
VC21007395
InChI:
InChI=1S/C26H22N4O8S2.Na/c1-17-6-9-22(10-7-17)40(36,37)38-21-8-12-24(18(2)14-21)29-28-20-5-3-4-19(15-20)27-25-13-11-23(39(33,34)35)16-26(25)30(31)32;/h3-16,27H,1-2H3,(H,33,34,35);/q;+1/p-1
SMILES:
CC1=CC=C(C=C1)S(=O)(=O)OC2=CC(=C(C=C2)N=NC3=CC=CC(=C3)NC4=C(C=C(C=C4)S(=O)(=O)[O-])[N+](=O)[O-])C.[Na+]
Molecular Formula:
C26H21N4NaO8S2
Molecular Weight:
604.6 g/mol
C.I. Acid orange 67
CAS No.: 12220-06-3
Cat. No.: VC21007395
Molecular Formula: C26H21N4NaO8S2
Molecular Weight: 604.6 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 12220-06-3 |
|---|---|
| Molecular Formula | C26H21N4NaO8S2 |
| Molecular Weight | 604.6 g/mol |
| IUPAC Name | sodium;4-[3-[[2-methyl-4-(4-methylphenyl)sulfonyloxyphenyl]diazenyl]anilino]-3-nitrobenzenesulfonate |
| Standard InChI | InChI=1S/C26H22N4O8S2.Na/c1-17-6-9-22(10-7-17)40(36,37)38-21-8-12-24(18(2)14-21)29-28-20-5-3-4-19(15-20)27-25-13-11-23(39(33,34)35)16-26(25)30(31)32;/h3-16,27H,1-2H3,(H,33,34,35);/q;+1/p-1 |
| Standard InChI Key | GNFJBURFXWYRQN-UHFFFAOYSA-M |
| SMILES | CC1=CC=C(C=C1)S(=O)(=O)OC2=CC(=C(C=C2)N=NC3=CC=CC(=C3)NC4=C(C=C(C=C4)S(=O)(=O)[O-])[N+](=O)[O-])C.[Na+] |
| Canonical SMILES | CC1=CC=C(C=C1)S(=O)(=O)OC2=CC(=C(C=C2)N=NC3=CC=CC(=C3)NC4=C(C=C(C=C4)S(=O)(=O)[O-])[N+](=O)[O-])C.[Na+] |
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